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Compound of Interest

Compound Name: cis-1,4-Dichloro-2-butene

Cat. No.: B023561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the environmental impact of three key

dichlorobutene isomers: 3,4-dichloro-1-butene, cis-1,4-dichloro-2-butene, and trans-1,4-

dichloro-2-butene. These compounds are notable intermediates in industrial synthesis,

particularly in the production of chloroprene and adiponitrile.[1] Understanding their distinct

environmental fates and toxicological profiles is crucial for environmental risk assessment and

the development of sustainable chemical processes.

Executive Summary
Dichlorobutene isomers exhibit significant differences in their environmental behavior and

toxicity. 1,4-dichloro-2-butene is classified as a probable human carcinogen (EPA Group B2),

while data for other isomers is lacking.[2] All isomers are recognized as toxic and pose a risk to

aquatic ecosystems. Their environmental persistence is influenced by factors such as

hydrolysis, volatilization, and biodegradation, with notable differences among the isomers. This

guide synthesizes available quantitative data to facilitate a direct comparison of their

environmental impacts.
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Property
3,4-Dichloro-1-
butene

cis-1,4-Dichloro-2-
butene

trans-1,4-Dichloro-
2-butene

CAS Number 760-23-6 1476-11-5 110-57-6

Molecular Formula C4H6Cl2 C4H6Cl2 C4H6Cl2

Molecular Weight (

g/mol )
124.99 124.99 124.99

Boiling Point (°C) 118.6[3] 152.5 156.1

Melting Point (°C) -61[3] -48 1

Water Solubility

(mg/L)
420[3] 580 850

Vapor Pressure (mm

Hg at 25°C)
21.9[3] 4.09[4] 3.43

Environmental Fate
Parameter

3,4-Dichloro-1-
butene

cis-1,4-Dichloro-2-
butene

trans-1,4-Dichloro-
2-butene

Hydrolysis Half-life Data not available

3.2 days (for 1,4-

dichloro-2-butene

mixture)[5]

3.2 days (for 1,4-

dichloro-2-butene

mixture)[5]

Soil Organic Carbon-

Water Partitioning

Coefficient (Koc)

Data not available
215 (for 1,4-dichloro-

2-butene)[5]
~215 (estimated)

Atmospheric Half-life Data not available
~16 days (reaction

with ozone)[5]

~8 days (reaction with

ozone)[5]
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Endpoint
3,4-Dichloro-1-
butene

cis-1,4-Dichloro-2-
butene

trans-1,4-dichloro-
2-butene

Fish (LC50, 96h) Data not available Data not available Data not available

Daphnia (EC50, 48h) Data not available Data not available Data not available

Algae (EC50, 72h) Data not available Data not available Data not available

LC50: Lethal concentration for 50% of the test population. EC50: Effective concentration for

50% of the test population.

Human Health Hazard
Endpoint 3,4-Dichloro-1-butene

1,4-Dichloro-2-butene
(mixture of cis and trans)

Carcinogenicity Data lacking, EPA Group D[2]
Probable human carcinogen,

EPA Group B2[2]

Genotoxicity Mutagenic in bacteria Mutagenic in bacteria[6]

Experimental Protocols
The data presented in this guide are based on standardized experimental protocols, primarily

those established by the Organisation for Economic Co-operation and Development (OECD).

Aquatic Toxicity Testing
Acute aquatic toxicity is typically determined using OECD Test Guidelines 201, 202, and 203

for algae, daphnia, and fish, respectively.

OECD 201: Alga, Growth Inhibition Test: This test exposes a population of green algae to the

test substance in a nutrient-rich medium for 72 hours. The endpoint is the inhibition of growth

(biomass) and growth rate, from which an EC50 value is calculated.

OECD 202: Daphnia sp. Acute Immobilisation Test: Daphnia magna are exposed to the test

substance for 48 hours. The endpoint is immobilization, and the EC50 is the concentration at

which 50% of the daphnids are unable to swim.
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OECD 203: Fish, Acute Toxicity Test: Fish, typically rainbow trout or zebrafish, are exposed

to the test substance for 96 hours in a semi-static or flow-through system. The endpoint is

mortality, and the LC50 is calculated.

Soil Sorption: Batch Equilibrium Method (OECD 106)
The soil organic carbon-water partitioning coefficient (Koc) is a measure of a chemical's

tendency to adsorb to soil and sediment. The batch equilibrium method involves shaking a

known mass of soil with a solution of the test substance of known concentration. After reaching

equilibrium, the concentration of the substance remaining in the solution is measured. The

amount adsorbed to the soil is calculated by difference, and the adsorption coefficient (Kd) is

determined. Koc is then calculated by normalizing Kd to the organic carbon content of the soil.

Ready Biodegradability (OECD 301)
A suite of six methods can be used to assess the ready biodegradability of a chemical. These

tests determine the extent to which a substance is mineralized by a mixed population of

microorganisms in an aerobic aqueous medium over 28 days. Common methods include:

DOC Die-Away (OECD 301 A): Measures the decrease in dissolved organic carbon.

CO2 Evolution (OECD 301 B): Measures the amount of carbon dioxide produced.

A substance is considered readily biodegradable if it meets a certain percentage of theoretical

mineralization within a 10-day window of the 28-day test.

Mandatory Visualization
Biodegradation and Toxicity Pathway
The following diagram illustrates a generalized pathway for the aerobic biodegradation of

dichlorobutene isomers and a simplified mechanism of their toxic action. The initial step in

biodegradation is often an oxidation reaction, while toxicity can be initiated by the formation of

reactive intermediates.
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Aerobic Biodegradation Pathway

Simplified Toxicity Pathway
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Genotoxicity,
Carcinogenicity
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Caption: Generalized pathways for dichlorobutene isomer biodegradation and toxicity.

Experimental Workflow for Aquatic Toxicity Testing
This workflow outlines the key steps involved in determining the acute aquatic toxicity of a

substance according to OECD guidelines.
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Test Substance Preparation
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Caption: Workflow for determining acute aquatic toxicity.

Conclusion
The available data indicate that dichlorobutene isomers are hazardous to the environment and

human health. The 1,4-dichloro-2-butene isomer, in particular, is a concern due to its

classification as a probable human carcinogen. While there are significant data gaps for a

complete comparative risk assessment, this guide provides a foundational understanding of

their environmental impact. Further research is needed to fully characterize the environmental
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fate and toxicity of all isomers, which will support the development of safer chemical

alternatives and more effective risk management strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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